Cas no 2229625-44-7 (1-(2-bromo-6-hydroxyphenyl)ethane-1,2-diol)

• Product Name: 1-(2-bromo-6-hydroxyphenyl)ethane-1,2-diol
• CAS No: 2229625-44-7
• MF: C₈H₉BrO₃
• MW: 233.059262037277
• CID: 6406750
• PubChem ID: 165968947
• Update Time: 2025-10-23

1-(2-bromo-6-hydroxyphenyl)ethane-1,2-diol Chemical and Physical Properties

Names and Identifiers

• 1-(2-bromo-6-hydroxyphenyl)ethane-1,2-diol
• EN300-1927023
• 2229625-44-7

• Inchi： 1S/C8H9BrO3/c9-5-2-1-3-6(11)8(5)7(12)4-10/h1-3,7,10-12H,4H2
• InChI Key： IRMVICRNSJCUQS-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(=C1C(CO)O)O

Computed Properties

• Exact Mass: 231.97351g/mol
• Monoisotopic Mass: 231.97351g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 142
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 60.7Ų

Additional information on 1-(2-bromo-6-hydroxyphenyl)ethane-1,2-diol

Comprehensive Overview of 1-(2-bromo-6-hydroxyphenyl)ethane-1,2-diol (CAS No. 2229625-44-7)

1-(2-bromo-6-hydroxyphenyl)ethane-1,2-diol (CAS No. 2229625-44-7) is a brominated aromatic compound with significant potential in pharmaceutical and chemical research. This compound, characterized by its hydroxyl and bromo functional groups, has garnered attention for its unique structural properties and applications in organic synthesis. Researchers are increasingly exploring its role as an intermediate in the development of novel therapeutics, particularly in the fields of anti-inflammatory and antioxidant agents. Its molecular structure, featuring a diol moiety and a bromine substituent, makes it a versatile building block for complex molecular architectures.

The compound's CAS number 2229625-44-7 is a critical identifier for researchers seeking precise chemical data. In recent years, the demand for specialty chemicals like 1-(2-bromo-6-hydroxyphenyl)ethane-1,2-diol has surged, driven by advancements in drug discovery and material science. Users often search for terms such as "brominated phenol derivatives" or "diol-based intermediates," reflecting the growing interest in this compound's applications. Its synthesis and purification methods are also hot topics, with many researchers looking for optimized protocols to enhance yield and purity.

One of the key advantages of 1-(2-bromo-6-hydroxyphenyl)ethane-1,2-diol is its potential in green chemistry initiatives. As the scientific community shifts toward sustainable practices, this compound's role in catalytic reactions and biodegradable materials has become a focal point. Questions like "How to synthesize brominated diols efficiently?" or "What are the applications of hydroxyphenyl derivatives?" are frequently encountered in academic and industrial forums. These queries highlight the need for detailed, accessible information on this compound.

From a structural-activity relationship perspective, the presence of both hydroxyl and bromo groups in 1-(2-bromo-6-hydroxyphenyl)ethane-1,2-diol allows for diverse chemical modifications. This flexibility is particularly valuable in medicinal chemistry, where slight alterations can lead to significant changes in biological activity. Recent studies have explored its derivatives for potential use in neuroprotective and antimicrobial applications, aligning with current trends in precision medicine.

In conclusion, 1-(2-bromo-6-hydroxyphenyl)ethane-1,2-diol (CAS No. 2229625-44-7) represents a promising area of research with broad implications for pharmaceutical development and industrial chemistry. Its unique properties and adaptability make it a subject of ongoing investigation, addressing both scientific curiosity and practical challenges. As interest in functionalized aromatics and sustainable synthesis grows, this compound is poised to play a pivotal role in future innovations.